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Compound of Interest

Compound Name: 3-Phenanthrylamine

CAS No.: 1892-54-2

Cat. No.: B167689

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 3-

aminophenanthrene, a valuable building block in the development of novel therapeutic agents

and functional materials. The primary synthesis route described is the reduction of 3-

nitrophenanthrene, a reliable and high-yielding method. An alternative approach via the

Buchwald-Hartwig amination of 3-bromophenanthrene is also presented. This guide includes

protocols for the preparation of the necessary starting materials, detailed reaction procedures,

purification methods, and comprehensive characterization data to ensure the successful

synthesis and verification of the target compound.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 3-

aminophenanthrene via the reduction of 3-nitrophenanthrene.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b167689#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Starting Material 3-Nitrophenanthrene

Reagents
Iron powder, Ammonium chloride, Ethanol,

Water

Reaction Time 4 hours

Reaction Temperature Reflux

Yield ~90%

Melting Point 143 °C[1]

Molecular Formula C₁₄H₁₁N[2][3]

Molecular Weight 193.25 g/mol [2][4]

Experimental Protocols
I. Synthesis of the Starting Material: 3-
Nitrophenanthrene
This protocol describes the nitration of phenanthrene to yield 3-nitrophenanthrene.

Materials:

Phenanthrene

Nitric acid (fuming)

Acetic anhydride

Dichloromethane (DCM)

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Round-bottom flask
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Magnetic stirrer

Dropping funnel

Ice bath

Rotary evaporator

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

phenanthrene (1.0 eq) in acetic anhydride.

Cool the solution in an ice bath to 0 °C.

Slowly add fuming nitric acid (1.1 eq) dropwise to the stirred solution, maintaining the

temperature at 0 °C.

After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2

hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker containing ice water and stir until

the excess acetic anhydride has hydrolyzed.

Extract the product with dichloromethane (3 x 50 mL).

Wash the combined organic layers with saturated sodium bicarbonate solution until

effervescence ceases, then with water, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.
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Purify the crude product by column chromatography on silica gel, eluting with a gradient of

hexane and ethyl acetate to obtain 3-nitrophenanthrene.

II. Primary Synthesis Route: Reduction of 3-
Nitrophenanthrene
This protocol details the reduction of 3-nitrophenanthrene to 3-aminophenanthrene using iron

powder and ammonium chloride.

Materials:

3-Nitrophenanthrene

Iron powder (<10 micron, reduced)

Ammonium chloride

Ethanol

Water

Ethyl acetate

Celite

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Buchner funnel and filter paper

Separatory funnel

Rotary evaporator

Procedure:
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To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3-

nitrophenanthrene (1.0 eq).

Add ethanol and water to the flask.

To this suspension, add iron powder (5.0 eq) and ammonium chloride (4.0 eq).

Heat the mixture to reflux with vigorous stirring for 4 hours.

Monitor the reaction progress by TLC until the starting material is consumed.

After completion, allow the reaction mixture to cool to room temperature.

Filter the hot reaction mixture through a pad of Celite, washing the filter cake with hot

ethanol.

Combine the filtrates and remove the ethanol under reduced pressure.

To the remaining aqueous solution, add ethyl acetate and transfer to a separatory funnel.

Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 50 mL).

Combine all organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

The crude 3-aminophenanthrene can be further purified by recrystallization from a suitable

solvent system such as ethanol/water or by column chromatography on silica gel.

III. Alternative Synthesis Route: Buchwald-Hartwig
Amination of 3-Bromophenanthrene
This protocol provides a general procedure for the palladium-catalyzed amination of 3-

bromophenanthrene using an ammonia surrogate.

Materials:

3-Bromophenanthrene
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Lithium bis(trimethylsilyl)amide (LiN(SiMe₃)₂) or another suitable ammonia surrogate[5]

Palladium(II) acetate (Pd(OAc)₂)

A suitable phosphine ligand (e.g., XPhos, RuPhos)

A strong, non-nucleophilic base (e.g., sodium tert-butoxide)

Anhydrous toluene or dioxane

Schlenk tube or other reaction vessel for inert atmosphere chemistry

Inert gas (Argon or Nitrogen) supply

Magnetic stirrer and heating plate

Standard work-up and purification reagents (e.g., ethyl acetate, water, brine, anhydrous

sodium sulfate, silica gel)

Procedure:

In a dry Schlenk tube under an inert atmosphere, combine 3-bromophenanthrene (1.0 eq),

the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%), and the phosphine ligand (1-10 mol%).

Add the ammonia surrogate (e.g., LiN(SiMe₃)₂, 1.2-1.5 eq) and the base (e.g., sodium tert-

butoxide, 1.2-2.0 eq).

Add anhydrous solvent (toluene or dioxane) via syringe.

Seal the Schlenk tube and heat the reaction mixture with stirring at a temperature typically

ranging from 80 to 110 °C.

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Extract the product with ethyl acetate.
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Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Characterization Data for 3-Aminophenanthrene
Appearance: Off-white to light brown solid.

Melting Point: 143 °C[1]

Mass Spectrum (EI): Major peaks at m/z 193 (M+), 165.[2]

Infrared (IR) Spectroscopy: Characteristic N-H stretching vibrations for a primary amine are

expected in the region of 3300-3500 cm⁻¹. C-N stretching is typically observed between

1200-1350 cm⁻¹ for aromatic amines.[6][7]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals in the

aromatic region (typically δ 7.0-9.0 ppm) corresponding to the phenanthrene backbone

protons, and a broad singlet for the -NH₂ protons which may vary in chemical shift depending

on the solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show characteristic signals for the

aromatic carbons of the phenanthrene core.
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Caption: Workflow for the synthesis of 3-Aminophenanthrene.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b167689?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/c6/qo/c6qo00020g/c6qo00020g1.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Buchwald_Hartwig_Amination_of_7_Bromochroman_3_ol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1892542&Mask=200
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://en.wikipedia.org/wiki/Reduction_of_nitro_compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://rockymountainlabs.com/primary-secondary-and-tertiary-amines-via-ftir/
https://www.benchchem.com/product/b167689/docs#synthesis-of-3-aminophenanthrene-an-application-note-and-experimental-protocol
https://www.benchchem.com/product/b167689/docs#synthesis-of-3-aminophenanthrene-an-application-note-and-experimental-protocol
https://www.benchchem.com/product/b167689/docs#synthesis-of-3-aminophenanthrene-an-application-note-and-experimental-protocol
https://www.benchchem.com/product/b167689/docs#synthesis-of-3-aminophenanthrene-an-application-note-and-experimental-protocol
https://www.benchchem.com/product/b167689?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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